Cas no 5415-22-5 (3-(4-aminophenyl)carbamoylpropanoic acid)

• Product Name: 3-(4-aminophenyl)carbamoylpropanoic acid
• CAS No: 5415-22-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 939908
• PubChem ID: 223520
• Update Time: 2025-10-19

3-(4-aminophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-aminophenyl)amino]-4-oxobutanoic acid
• 4-(4-AMINOANILINO)-4-OXOBUTANOIC ACID
• 4-((4-aminophenyl)amino)-4-oxobutanoic acid
• AC1L5CMF
• AC1Q5MP4
• F0331-0119
• N-(4-amino-phenyl)-succinamic acid
• N-(4-Amino-phenyl)-succinamidsaeure
• NSC11214
• Oprea1_771461
• Oprea1_815950
• 3-(4-aminophenyl)carbamoylpropanoic acid
• IDI1_009033
• SDCCGMLS-0065414.P001
• 3-[(4-aminophenyl)carbamoyl]propanoic acid
• CS-0253933
• AKOS001058355
• 5415-22-5
• HMS1415E22
• IFLab1_001166
• SCHEMBL11616800
• Z56915429
• BTFIPDZIPIAORW-UHFFFAOYSA-N
• SR-01000005661-1
• 3-(4-aminophenylcarboxamido)propanoic acid
• STL228042
• 4-((4-aminophenyl)amino)-4-oxobutanoicacid
• DTXSID90279086
• NSC-11214
• SR-01000005661
• p-aminosuccinanilic acid
• SB77749

• MDL： MFCD00600004
• Inchi： 1S/C10H12N2O3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-4H,5-6,11H2,(H,12,13)(H,14,15)
• InChI Key： BTFIPDZIPIAORW-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 419.1°C at 760 mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.649
• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(4-aminophenyl)carbamoylpropanoic acid

3-(4-Aminophenyl)Carbamoylpropanoic Acid: A Comprehensive Overview

3-(4-Aminophenyl)carbamoylpropanoic acid, also known by its CAS number 5415-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group attached to a phenyl ring and a carbamoyl group linked to a propanoic acid moiety. The compound has been the subject of extensive research due to its potential applications in drug development and material science.

The chemical structure of 3-(4-aminophenyl)carbamoylpropanoic acid is notable for its functional groups, which include an amine, an amide, and a carboxylic acid. These groups contribute to the compound's reactivity and versatility in various chemical reactions. Recent studies have explored the synthesis of this compound through innovative methods, such as microwave-assisted synthesis and enzymatic catalysis, which have improved yield and purity compared to traditional techniques.

One of the most promising areas of research involving 3-(4-aminophenyl)carbamoylpropanoic acid is its potential as a building block in drug design. The compound has been investigated for its ability to inhibit specific enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of this compound may act as potent inhibitors of histone deacetylases (HDACs), which are enzymes implicated in gene regulation and cancer progression.

In addition to its pharmacological applications, 3-(4-aminophenyl)carbamoylpropanoic acid has also been studied for its role in materials science. Researchers have explored its use in the development of novel polymers and coatings with unique mechanical and thermal properties. The compound's ability to form hydrogen bonds makes it an ideal candidate for creating materials with enhanced stability and durability.

The synthesis of 3-(4-aminophenyl)carbamoylpropanoic acid typically involves a multi-step process that begins with the preparation of 4-aminophenyl derivatives. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

The biological activity of 3-(4-aminophenyl)carbamoylpropanoic acid has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the compound's interaction with target proteins, paving the way for the design of more effective drug candidates. For example, researchers have identified key residues in HDAC enzymes that are critical for binding with this compound, offering valuable information for rational drug design.

In terms of toxicity, preliminary studies indicate that 3-(4-aminophenyl)carbamoylpropanoic acid exhibits low toxicity at therapeutic concentrations, making it a safer option for drug development compared to some other compounds in its class. However, further research is needed to fully understand its long-term effects and potential side effects.

The future outlook for 3-(4-aminophenyl)carbamoylpropanoic acid is highly promising, with ongoing research exploring its applications in areas such as personalized medicine and advanced materials. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.